Cas no 117907-71-8 (2,1,3-Benzoxadiazole, 4,6-dichloro-5,7-dinitro-, 3-oxide)

• Product Name: 2,1,3-Benzoxadiazole, 4,6-dichloro-5,7-dinitro-, 3-oxide
• CAS No: 117907-71-8
• MF: C₆Cl₂N₄O₆
• MW: 294.993398666382
• CID: 1207214
• PubChem ID: 572367
• Update Time: 2025-04-20

2,1,3-Benzoxadiazole, 4,6-dichloro-5,7-dinitro-, 3-oxide Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole, 4,6-dichloro-5,7-dinitro-, 3-oxide
• 4,6-dichloro-5,7-dinitro-3-oxido-2,1,3-benzoxadiazol-3-ium
• AKOS001012106
• DTXSID30341337
• 5,7-Dichloro-4,6-dinitrobenzofuroxan
• 117907-71-8
• SCHEMBL9317438

• Inchi： 1S/C6Cl2N4O6/c7-1-4(10(13)14)2(8)6-3(5(1)11(15)16)9-18-12(6)17
• InChI Key： OMVXFMLRNAVEHQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(C2C1=[N+]([O-])ON=2)[N+](=O)[O-])Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 293.9194891g/mol
• Monoisotopic Mass: 293.9194891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 143Ų